Cas no 171205-17-7 (N-Methylquipazine dimaleate)

• Product Name: N-Methylquipazine dimaleate
• CAS No: 171205-17-7
• MF: C₂₂H₂₅N₃O₈
• MW: 459.449206113815
• CID: 2089691
• PubChem ID: 11957670
• Update Time: 2025-07-02

N-Methylquipazine dimaleate Chemical and Physical Properties

Names and Identifiers

• N-Methylquipazine dimaleate
• CHEMBL1410748
• 3HE4V6NQ2I
• Quinoline, 2-(4-methyl-1-piperazinyl)-, (Z)-2-butenedioate (1:2)
• DTXSID9042623
• Quinoline, 2-(4-methyl-1-piperazinyl)-, (2Z)-2-butenedioate (1:2)
• CHEBI:64162
• 2-[1-(4-Methyl)-piperazinyl]quinoline dimaleate
• 2-(4-Methyl-1-piperazinyl)quinoline Dimaleate; 1-(2-Quinolyl)-4-methylpiperazine Dimaleate; 2-(4-Methylpiperazin-1-yl)quinoline Dimaleate; N-Methylquipazine Dimaleate;
• DTXCID7022623
• Q27133085
• J-017159
• UNII-3HE4V6NQ2I
• N-Methylquipazine dimaleate salt
• 2-(1-N-Methylpiperazinyl)quinolinedimaleate
• 2-[1-(4-Methyl)piperazinyl]quinoline dimaleate salt
• 2-(4-methylpiperazin-1-yl)quinoline dimaleate
• 2-(1-N-Methylpiperazinyl)quinoline dimaleate
• EU-0101000
• NCGC00094294-01
• SR-01000075176-3
• N-Methylquipazine dimaleate salt, solid
• 2-(4-methylpiperazin-1-yl)quinoline di((2Z)-but-2-enedioate)
• HMS3411E18
• HMS3675E18
• SR-01000075176-1
• 2-(4-methylpiperazin-1-yl)quinoline di[(2Z)-but-2-enedioate]
• Q-107
• (Z)-but-2-enedioic acid;2-(4-methylpiperazin-1-yl)quinoline
• QUINOLINE,2-(4-METHYL-1-PIPERAZINYL)-
• SR-01000075176
• 171205-17-7
• MFCD00153869
• AKOS024458564

• Inchi： 1S/C14H17N3.2C4H4O4/c1-16-8-10-17(11-9-16)14-7-6-12-4-2-3-5-13(12)15-14;2*5-3(6)1-2-4(7)8/h2-7H,8-11H2,1H3;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1-
• InChI Key： HNSITEGFVDCKMF-SPIKMXEPSA-N
• SMILES： OC(/C=C\C(=O)O)=O.OC(/C=C\C(=O)O)=O.N1(C2C=CC3C=CC=CC=3N=2)CCN(C)CC1

Computed Properties

• Exact Mass: 459.16416476g/mol
• Monoisotopic Mass: 459.16416476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on N-Methylquipazine dimaleate

Introduction to N-Methylquipazine dimaleate (CAS No. 171205-17-7) in Modern Chemical and Pharmaceutical Research

N-Methylquipazine dimaleate, identified by the chemical compound code CAS No. 171205-17-7, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal biology. This compound, derived from the broader class of quipazine derivatives, has garnered considerable attention due to its unique pharmacological properties and potential applications in treating neurological and psychiatric disorders. The dimaleate salt form enhances the solubility and bioavailability of the parent molecule, making it a promising candidate for further clinical investigation.

The structure of N-Methylquipazine dimaleate incorporates a methylated quipazine core, which is known for its serotonin receptor antagonism and partial agonism at dopamine receptors. This dual action is particularly relevant in the treatment of conditions such as schizophrenia, depression, and cognitive impairments. Recent studies have highlighted the compound's ability to modulate neurotransmitter systems in a manner that could offer therapeutic benefits over existing treatments.

In the context of current research, N-Methylquipazine dimaleate has been investigated for its potential role in managing neurodegenerative diseases. Preliminary findings suggest that it may interact with specific targets in the brain that are implicated in conditions like Alzheimer's disease and Parkinson's disease. The dimaleate formulation appears to improve pharmacokinetic profiles, allowing for more efficient delivery to target tissues. This has opened up new avenues for drug development in neurology.

The pharmacological activity of N-Methylquipazine dimaleate is attributed to its interaction with serotonin 5-HT2A, 5-HT2C, and 5-HT1A receptors, as well as its influence on dopamine D2 receptors. These interactions are critical for its therapeutic efficacy in mental health disorders. Comparative studies with other quipazine derivatives have shown that the dimaleate salt exhibits superior receptor selectivity and reduced side effects, making it a more attractive option for clinical trials.

Recent advancements in computational chemistry have enabled more precise modeling of N-Methylquipazine dimaleate's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to serotonin and dopamine receptors with high affinity, suggesting its potential as a lead compound for further optimization. These computational insights have guided experimental efforts to refine the structure-activity relationships (SAR) of the molecule.

The synthesis of N-Methylquipazine dimaleate involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies has allowed researchers to produce this compound efficiently on a laboratory scale. Scalability remains a key focus area as efforts progress toward larger-scale production for clinical trials and commercialization.

One of the most compelling aspects of N-Methylquipazine dimaleate is its potential to address unmet medical needs in psychiatry and neurology. Current treatments for these conditions often come with significant side effects or limited efficacy. The unique mechanism of action of this compound offers hope for developing more effective therapies with improved tolerability. Clinical trials are now underway to evaluate its safety and efficacy in patients suffering from various neurological disorders.

The development of N-Methylquipazine dimaleate exemplifies the intersection of chemistry, biology, and medicine in modern drug discovery. By leveraging cutting-edge technologies and innovative research approaches, scientists have been able to identify and optimize compounds like this one with remarkable precision. The journey from laboratory discovery to clinical application highlights the collaborative efforts required across multiple disciplines.

Future research directions for N-Methylquipazine dimaleate include exploring its potential in combination therapies with other neuromodulators. Additionally, investigating its long-term effects and mechanisms of action will be crucial for understanding its full therapeutic spectrum. The insights gained from these studies will not only advance our understanding of neurological disorders but also contribute to the broader field of pharmacology.

In conclusion, N-Methylquipazine dimaleate (CAS No. 171205-17-7) stands out as a promising pharmaceutical agent with significant implications for treating neurological and psychiatric conditions. Its unique pharmacological profile, enhanced by the dimaleate formulation, positions it as a valuable asset in ongoing drug development efforts. As research continues to uncover new applications and refine treatment strategies, compounds like this one will play an increasingly important role in improving patient outcomes worldwide.